N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride

• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(furan-2-ylmethylamino)acetamide;hydrochloride
• InChI: InChI=1S/C14H12ClF3N2O2.ClH/c15-12-4-3-9(6-11(12)14(16,17)18)20-13(21)8-19-7-10-2-1-5-22-10;/h1-6,19H,7-8H2,(H,20,21);1H
• InChI Key: OPKNFQPPTCHLAT-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNCC(=O)NC2=CC(=C(C=C2)Cl)C(F)(F)F.Cl
• Molecular Formula: C14H13Cl2F3N2O2
• Molecular Weight: 369.2 g/mol

Description

N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride is a useful research compound. Its molecular formula is C14H13Cl2F3N2O2 and its molecular weight is 369.17. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis and Metabolic Studies

Studies have explored the radiosynthesis of related chloroacetanilide herbicides and their metabolites, revealing insights into their metabolism and mode of action. Such compounds are synthesized for high specific activity studies to understand their behavior in biological systems (Latli & Casida, 1995). Another study on the comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes highlights the complex metabolic pathways involved, contributing to our understanding of their potential toxicological impacts (Coleman et al., 2000).

Chemical Synthesis and Characterization

Research into the synthesis and characterization of novel compounds related to N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride has led to advancements in the development of new materials with potential applications in various industries. For example, the synthesis of new heterocyclic compounds having a sulphamido moiety has been explored for their antimicrobial activities, indicating the broader implications of such research in pharmaceuticals (Nunna et al., 2014).

Environmental and Agricultural Applications

The study of mefluidide, a compound with structural similarities, demonstrates its potential to protect chilling-sensitive plants from temperature stress, suggesting the application of related compounds in agriculture to enhance crop resilience (Tseng & Li, 1984). Moreover, the examination of the aqueous chlorination products of pharmaceuticals has environmental relevance, shedding light on the fate of chemical compounds in water treatment processes and their potential effects on ecosystems (DellaGreca et al., 2009).